Cas no 1807299-66-6 (2-Fluoro-5-methylisonicotinonitrile)

• Product Name: 2-Fluoro-5-methylisonicotinonitrile
• CAS No: 1807299-66-6
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD28098339
• CID: 4903478
• PubChem ID: 130133304
• Update Time: 2025-11-01

2-Fluoro-5-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylisonicotinonitrile
• 2-Fluoro-5-methyl-isonicotinonitrile
• 1807299-66-6
• MFCD28098339
• G69747
• SY294627
• 2-fluoro-5-methylpyridine-4-carbonitrile

• MDL： MFCD28098339
• Inchi： 1S/C7H5FN2/c1-5-4-10-7(8)2-6(5)3-9/h2,4H,1H3
• InChI Key： QWKQRGMPXASKSM-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=N1)C

Computed Properties

• Exact Mass: 136.04367633g/mol
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-5-methylisonicotinonitrile

2-Fluoro-5-methylisonicotinonitrile (CAS No. 1807299-66-6): A Comprehensive Overview

2-Fluoro-5-methylisonicotinonitrile (CAS No. 1807299-66-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₈H₇FN₂, which imparts it with distinct reactivity and functional versatility.

The structure of 2-Fluoro-5-methylisonicotinonitrile consists of a pyridine ring substituted with a fluorine atom at the 2-position and a methyl group at the 5-position, along with a cyano group at the 3-position. This specific arrangement of functional groups contributes to its stability and reactivity, making it an attractive building block for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-Fluoro-5-methylisonicotinonitrile has shown promise as an intermediate in the development of novel drugs. Its unique structure allows for the introduction of fluorine atoms, which can significantly enhance the pharmacological properties of target molecules. Fluorine substitution is known to improve metabolic stability, bioavailability, and binding affinity, making it a valuable tool in drug design.

Recent studies have explored the use of 2-Fluoro-5-methylisonicotinonitrile in the synthesis of potential anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds derived from 2-Fluoro-5-methylisonicotinonitrile. These compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting their potential as lead candidates for further development.

Beyond pharmaceutical applications, 2-Fluoro-5-methylisonicotinonitrile has also found utility in materials science. Its ability to form stable complexes with transition metals makes it a suitable ligand for coordination chemistry. Research in this area has focused on the development of metallopolymers and catalytic systems. For example, a study published in Inorganic Chemistry demonstrated that 2-Fluoro-5-methylisonicotinonitrile-based ligands could enhance the catalytic activity and selectivity of palladium-catalyzed cross-coupling reactions.

The synthetic accessibility of 2-Fluoro-5-methylisonicotinonitrile is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 2-fluoro-5-methylpyridine with cyanide sources under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its synthetic utility, 2-Fluoro-5-methylisonicotinonitrile has been studied for its environmental impact and safety profile. Toxicological assessments have shown that it exhibits low toxicity when handled properly, making it a relatively safe compound for laboratory use. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

The future prospects for 2-Fluoro-5-methylisonicotinonitrile are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For instance, recent advancements in computational chemistry have enabled more accurate predictions of its reactivity and stability under various conditions, facilitating its integration into complex synthetic schemes.

In conclusion, 2-Fluoro-5-methylisonicotinonitrile (CAS No. 1807299-66-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and properties make it an invaluable tool for researchers and chemists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern chemistry.